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Compound of Interest

Compound Name: 2-Ethylhexyl thioglycolate

Cat. No.: B1220297

An In-depth Technical Guide to 2-Ethylhexyl Thioglycolate

Introduction

2-Ethylhexyl thioglycolate (EHTG), also known as 2-ethylhexyl mercaptoacetate, is a sulfur-
containing organic compound with the chemical formula C10H2002S.[1][2] It is a clear to pale
yellow liquid with a characteristic odor.[1][2] This versatile chemical intermediate is
characterized by its reactive thiol (-SH) and ester (-COOR) functional groups, which impart its
utility in a wide range of industrial applications.[1] Primarily, it serves as a highly efficient co-
stabilizer in the production of polyvinyl chloride (PVC) heat stabilizers.[1][2] Additionally, it finds
use as a chain transfer agent in radical polymerization, an antioxidant, a corrosion inhibitor in
the oil and gas industry, and an intermediate in the synthesis of pharmaceuticals, pesticides,
and dyes.[1][3][4]

Chemical Structure and Identification

The chemical structure of 2-ethylhexyl thioglycolate consists of a thioglycolic acid backbone
esterified with a 2-ethylhexyl alcohol moiety.
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Identifier Value
IUPAC Name 2-ethylhexyl 2-sulfanylacetate[5]

2-Ethylhexyl mercaptoacetate, Thioglycolic acid
Synonyms )

2-ethylhexyl ester, Isooctyl thioglycolate[5][6][7]
CAS Number 7659-86-1[1][8]

Molecular Formula

C10H2002S[1][5]

Molecular Weight 204.33 g/mol [1][5][8]

SMILES CCCCC(CC)COC(=0)CS[5][8]

inChi 1S/C10H2002S/c1-3-5-6-9(4-2)7-12-10(11)8-
13/h9,13H,3-8H2,1-2H3[5][8]

InChiKey OWHSTLLOZWTNTQ-UHFFFAOYSA-N[1][5][8]

Physicochemical Properties

The physical and chemical properties of 2-ethylhexyl thioglycolate are summarized in the

table below.
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Property Value

Appearance Clear, colorless to pale yellow, oily liquid[1][2][3]
Odor Characteristic[1][3]

Boiling Point 255-260 °C[8]

Melting Point <-50 °C[9]

Density 0.972 g/mL at 20 °CJ8]

Refractive Index

n20/D 1.461[8]

Flash Point

117.5 °C (Pensky-Martens closed cup)[8][9]

Water Solubility

4.73 mg/L at 20 °C[9]

Log Pow

4.7 at 22 °C[9]

Vapor Pressure

2.4 Pa at 20 °C; 3.6 Pa at 25 °C[9]

Experimental Protocols

Synthesis of 2-Ethylhexyl Thioglycolate via

Esterification

The most common method for the industrial production of 2-ethylhexyl thioglycolate is the

direct esterification of thioglycolic acid with 2-ethylhexanol.[1]

Materials:

Thioglycolic acid

2-Ethylhexanol

Solvent (optional, for water removal)

Procedure:

Acid catalyst (e.g., p-toluenesulfonic acid)[10]
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e Thioglycolic acid and 2-ethylhexanol are charged into a reaction vessel equipped with a
stirrer, thermometer, and a Dean-Stark apparatus for azeotropic water removal. A typical
molar ratio of 2-ethylhexanol to thioglycolic acid is between 1.5:1 and 3:1.[10]

e An acid catalyst, such as p-toluenesulfonic acid (0.1-0.3 wt%), is added to the mixture.[10]
e The reaction mixture is heated to a temperature of 100-120 °C with continuous stirring.[10]

o The water produced during the esterification is continuously removed via azeotropic
distillation.

e The reaction is monitored for completion by measuring the amount of water collected or by
analytical techniques such as gas chromatography (GC). The reaction time is typically 0.5-
1.5 hours.[10]

e Upon completion, the reaction mixture is cooled.

e The crude product is then purified by vacuum distillation to remove unreacted starting
materials and the catalyst, yielding pure 2-ethylhexyl thioglycolate.

Alternative Synthesis Route

An alternative synthesis involves the reaction of an alkali metal hydrosulfide with 2-ethylhexyl
chloroacetate.[11]

Materials:

o 2-Ethylhexyl chloroacetate

e Sodium hydrosulfide (NaSH) or another alkali metal hydrosulfide
e Methanol

e Hydrogen sulfide (H2S)

Procedure:

» A methanolic solution of sodium hydrosulfide is charged into a reactor.
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e The pressure is raised by introducing hydrogen sulfide.

o 2-Ethylhexyl chloroacetate is then added to the reactor while maintaining a low temperature
(e.g.,10 £ 2 °C).[11]

» After the addition is complete, the mixture is agitated.
e The resulting product is a methanolic solution of 2-ethylhexyl thioglycolate.

o The product can be purified by neutralization, evaporation of methanol, filtration of
precipitated salts, and finally, distillation.[11]

Applications and Mechanisms of Action
PVC Heat Stabilization

The primary application of 2-ethylhexyl thioglycolate is as a co-stabilizer in PVC.[1][2] During
thermal processing, PVC undergoes dehydrochlorination, releasing hydrogen chloride (HCI)
gas, which autocatalyzes further degradation and leads to discoloration and loss of mechanical
properties.[1][2] 2-Ethylhexyl thioglycolate mitigates this degradation through a dual
mechanism:

» HCI Scavenging: It acts as an HCI scavenger, neutralizing the released acid.[1]

» Thiol Addition: The thiol group can replace labile chlorine atoms on the PVC polymer chain,
preventing the initiation of the degradation process.[1]

It often exhibits synergistic effects when used in conjunction with metal-based stabilizers like
calcium-zinc or organotin compounds.[1]
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Caption: Mechanism of PVC stabilization by 2-Ethylhexyl thioglycolate.

Other Applications

Beyond PVC stabilization, 2-ethylhexyl thioglycolate is utilized in various other fields:

o Organic Synthesis: It serves as an intermediate in the manufacturing of pharmaceuticals,
agrochemicals, and dyes.[1][3]

e Polymer Science: It functions as a chain transfer agent in radical polymerization to control
molecular weight and as a plasticizer additive for synthetic rubber.[1][4]

e Mining: It is used as a collector in the mining industry.[1][4]

o Corrosion Inhibition: It finds application as a corrosion inhibitor in the oil field industry.[3]

Safety and Toxicology

2-Ethylhexyl thioglycolate presents several health and environmental hazards.
Human Health Hazards:
o Harmful if swallowed (Acute toxicity, oral, Category 4).[9]

e May cause an allergic skin reaction (Skin sensitization, Category 1B).[9]
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e May cause respiratory irritation.[12][13]
e Causes skin and serious eye irritation.[13]
Environmental Hazards:

o Very toxic to aquatic life with long-lasting effects (Hazardous to the aquatic environment,
acute and chronic, Category 1).[9]

Toxicological Data:

Endpoint Species Value

Oral LD50 Rat (male/female) > 2000 mg/kg bw[9]
Inhalation LCO Rat (male/female) > 0.51 mg/L air[9]
Dermal LD50 Rat (male/female) > 2000 mg/kg bw[9]

- ! Oncorhynchus mykiss
Toxicity to fish (LC50, 96h) _ 0.23 mg/L
(rainbow trout)

Toxicity to daphnia (EC50,

Daphnia magna (water flea 0.38 mg/L
48h) p gna ( ) g

- Pseudokirchneriella
Toxicity to algae (EC50, 72h) ) 0.62 mg/L[9]
subcapitata

Handling and Storage:

o Handle in a well-ventilated area, wearing appropriate personal protective equipment (gloves,
safety goggles).[9][13]

o Store in a tightly closed container in a dry, cool, and well-ventilated place, away from
incompatible materials such as alkaline substances and oxidants.[7][9]

e Avoid contact with skin and eyes.[9]

e Do not eat, drink, or smoke when using this product.[9]
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Workflow for Synthesis and Quality Control

The general workflow from synthesis to the final product is outlined below.

Starting Materials
(Thioglycolic Acid, 2-Ethylhexanol)

Esterification Reaction

(100-120°C, Acid Catalyst)

Azeotropic Water Removal Crude Product Mixture

Vacuum Distillation

Pure 2-Ethylhexyl Thioglycolate

Quality Control (GC for Purity)

Click to download full resolution via product page

Caption: General workflow for the synthesis and quality control of 2-EHTG.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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